Cas no 119162-75-3 (5-Isoxazolamine, 3-(4-aminophenyl)-)

• Product Name: 5-Isoxazolamine, 3-(4-aminophenyl)-
• CAS No: 119162-75-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 3672242
• PubChem ID: 83802542
• Update Time: 2025-04-22

5-Isoxazolamine, 3-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-(4-aminophenyl)-
• 119162-75-3
• 3-(4-Aminophenyl)-5-isoxazolamine
• 3-(4-Aminophenyl)isoxazol-5-amine
• DB-135532

• Inchi： 1S/C9H9N3O/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,10-11H2
• InChI Key： IWAMUKYOABSUDT-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2=CC=C(N)C=C2)=N1

Computed Properties

• Exact Mass: 175.074561919Da
• Monoisotopic Mass: 175.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų